
commercial availability and purity of (3-
(Bromomethyl)oxetan-3-yl)methanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
(3-(Bromomethyl)oxetan-3-

yl)methanol

Cat. No.: B1268106 Get Quote

Technical Guide: (3-(Bromomethyl)oxetan-3-
yl)methanol
For Researchers, Scientists, and Drug Development Professionals

Abstract
(3-(Bromomethyl)oxetan-3-yl)methanol is a key building block in medicinal chemistry and

drug discovery, valued for its unique strained four-membered oxetane ring. This motif can

impart desirable physicochemical properties to lead compounds, including improved solubility,

metabolic stability, and conformational rigidity. This technical guide provides a comprehensive

overview of the commercial availability, purity, and synthesis of (3-(Bromomethyl)oxetan-3-
yl)methanol, intended to support researchers in its effective procurement and application.

Commercial Availability and Suppliers
(3-(Bromomethyl)oxetan-3-yl)methanol is readily available from several chemical suppliers.

The typical purity levels range from 90% to 95%. Below is a summary of offerings from

prominent vendors.

Table 1: Commercial Availability of (3-(Bromomethyl)oxetan-3-yl)methanol
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Supplier Product Code Purity
Available
Quantities

Sigma-Aldrich SY3371476733 95% 1 g, 5 g, 10 g

Fluorochem F067863 90%
5 g, 10 g, 25 g, 100 g,

500 g, 1 kg

Thermo Fisher

Scientific
H26435 95% 500 mg

Laibo Chem - 90% 250 mg, 5 g

Note: Pricing and stock availability are subject to change. Please refer to the suppliers'

websites for the most current information.

Physicochemical and Spectral Data
A summary of the key physical, chemical, and spectral properties of (3-(Bromomethyl)oxetan-
3-yl)methanol is provided below. This data is crucial for its characterization and use in

synthetic protocols.

Table 2: Physicochemical and Spectral Properties

Property Value Source

CAS Number 22633-44-9 [1]

Molecular Formula C5H9BrO2 [1]

Molecular Weight 181.03 g/mol [2]

Appearance Liquid [1][3]

Relative Density 1.598 [1]

¹H NMR (CDCl₃/TMS)

δ 2.6 (bs, 1H, OH), 3.70 (s, 2H,

CH₂Br), 4.00 (s, 2H, CH₂OH),

4.45 (s, 4H, oxetane ring)

[4]

Mass Spectrum (Q+1 mode) m/z 182 (M+ +1) [4]
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Experimental Protocols
Synthesis of (3-(Bromomethyl)oxetan-3-yl)methanol
A common synthetic route to (3-(Bromomethyl)oxetan-3-yl)methanol involves the cyclization

of 2,2-bis(bromomethyl)propane-1,3-diol.[4]

Reaction Scheme:

2,2-Bis(bromomethyl)propane-1,3-diol

(3-(Bromomethyl)oxetan-3-yl)methanol

Cyclization

Sodium Ethoxide
in Ethanol

Click to download full resolution via product page

Caption: Synthesis of (3-(Bromomethyl)oxetan-3-yl)methanol.

Detailed Methodology:

The synthesis is achieved through the cyclization of 2,2-bis(bromomethyl)propane-1,3-diol in

the presence of a base, such as sodium ethoxide, in an alcoholic solvent like ethanol at room

temperature.[4] The reaction progress can be monitored by thin-layer chromatography (TLC).

Upon completion, the product is isolated and purified using standard techniques such as

extraction and column chromatography.

Purity Analysis
The purity of (3-(Bromomethyl)oxetan-3-yl)methanol is typically assessed using a

combination of chromatographic and spectroscopic methods. While specific, detailed protocols

from suppliers are often proprietary, a general approach is outlined below.

Workflow for Purity Assessment:
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Sample Preparation

Analytical Techniques

Data Interpretation

Dissolve sample in
appropriate solvent

(e.g., CDCl₃ for NMR,
MeOH for GC-MS)

¹H NMR Spectroscopy Gas Chromatography-Mass Spectrometry (GC-MS)

Compare spectral data
with reference standards.

Identify and quantify impurities.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [commercial availability and purity of (3-
(Bromomethyl)oxetan-3-yl)methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268106#commercial-availability-and-purity-of-3-
bromomethyl-oxetan-3-yl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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